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Compound of Interest

Compound Name: L-Tyrosine-d2-1

Cat. No.: B1588921 Get Quote

Essential Safety and Handling Guide for L-
Tyrosine-d2-1
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of L-
Tyrosine-d2-1, a deuterated form of the non-essential amino acid L-Tyrosine. While a specific

Safety Data Sheet (SDS) for L-Tyrosine-d2-1 is not readily available, this document compiles

data from the SDS of the closely related L-Tyrosine-d2 and the parent compound L-Tyrosine,

along with best practices for handling deuterated compounds.

Hazard Summary
L-Tyrosine-d2-1 is classified as a hazardous substance. Based on the available data for L-

Tyrosine-d2, the primary hazards are:

Skin Corrosion/Irritation (Category 2)[1]

Serious Eye Damage/Eye Irritation (Category 2A)[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System[1][2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1588921?utm_src=pdf-interest
https://www.benchchem.com/product/b1588921?utm_src=pdf-body
https://www.benchchem.com/product/b1588921?utm_src=pdf-body
https://www.benchchem.com/product/b1588921?utm_src=pdf-body
https://www.benchchem.com/product/b1588921?utm_src=pdf-body
https://www.lgcstandards.com/medias/sys_master/root/hf5/h7e/11005374038046/SDS_TRC-H899977-BULK_ST-WB-MSDS-4992048-1-1-1/SDS-TRC-H899977-BULK-ST-WB-MSDS-4992048-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hf5/h7e/11005374038046/SDS_TRC-H899977-BULK_ST-WB-MSDS-4992048-1-1-1/SDS-TRC-H899977-BULK-ST-WB-MSDS-4992048-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hf5/h7e/11005374038046/SDS_TRC-H899977-BULK_ST-WB-MSDS-4992048-1-1-1/SDS-TRC-H899977-BULK-ST-WB-MSDS-4992048-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=BP396100&productDescription=L-TYROSINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.flinnsci.com/sds_838.05-l-tyrosine/sds_838.05/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Therefore, appropriate personal protective equipment (PPE) and handling procedures are

mandatory to ensure personnel safety.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling L-Tyrosine-d2-1.

PPE Category Item Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z.87.1

standard. A face shield should

be worn over safety glasses if

there is a splash hazard.[4][5]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.[4][6]

Skin and Body Protection Laboratory coat

A flame-resistant lab coat, fully

buttoned, is required to protect

against skin contact.[4][6]

Full-length pants and closed-

toe shoes

Pants should be made of a

non-synthetic material like

cotton. Shoes must cover the

entire foot.[4]

Respiratory Protection Air-purifying respirator

Use a NIOSH-approved

respirator with an appropriate

cartridge if working outside of a

certified chemical fume hood

or if dust may be generated.[4]

Operational Plan for Safe Handling
A systematic approach is crucial to minimize exposure to L-Tyrosine-d2-1.
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Preparation

Handling

Reaction

Cleanup and Decontamination

Work within a certified chemical fume hood

Don all required PPE

Weighing: Use an analytical balance with a draft shield

Transferring: Use appropriate tools (e.g., spatula) to avoid dust

Dissolving: Add solid to solvent slowly. If necessary, use sonication to aid dissolution.

Maintain controlled conditions (temperature, atmosphere)

Monitor the reaction progress within the fume hood

Decontaminate all surfaces and equipment

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Workflow for safely handling L-Tyrosine-d2-1.
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Preparation: Always work within a certified chemical fume hood to minimize inhalation

exposure. Before handling the chemical, ensure all required PPE is correctly worn.[4]

Handling:

To prevent isotopic exchange and maintain the integrity of the deuterated compound,

handle L-Tyrosine-d2-1 under an inert atmosphere, such as dry nitrogen or argon,

whenever possible.[7][8][9]

Avoid creating dust when handling the solid material.[4] Use appropriate tools like a

spatula or powder funnel for transfers.[4]

When preparing solutions, allow the compound to equilibrate to room temperature before

opening to prevent condensation.[7]

Reaction: Maintain controlled conditions throughout the reaction process and keep the

reaction setup within the fume hood.

Cleanup and Decontamination: Decontaminate all surfaces and equipment that may have

come into contact with the chemical. Wash hands thoroughly with soap and water after

handling.[4]

Disposal Plan
Proper disposal of L-Tyrosine-d2-1 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Solid Chemical Waste
Collect in a designated, labeled, and sealed

hazardous waste container.

Contaminated Solvents

Collect in a designated, labeled, and sealed

hazardous waste container for halogenated or

non-halogenated solvents, as appropriate.[4]

Empty Containers

Rinse the container three times with a suitable

solvent. Collect the rinsate as hazardous waste.

Dispose of the rinsed container according to

institutional guidelines.[4]

Contaminated PPE

Dispose of contaminated gloves and other

disposable PPE in the designated solid

hazardous waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling L-Tyrosine-
d2-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588921#personal-protective-equipment-for-
handling-l-tyrosine-d2-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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